3-[3-(4-bromo-2-chlorophenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 3-[3-(4-bromo-2-chlorophenoxy)propyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C14H16BrClN2O3/c1-14(2)12(19)18(13(20)17-14)6-3-7-21-11-5-4-9(15)8-10(11)16/h4-5,8H,3,6-7H2,1-2H3,(H,17,20)
• InChI Key: NGRRLZGYFLUGGO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCCOC2=C(C=C(C=C2)Br)Cl)C
• Molecular Formula: C14H16BrClN2O3
• Molecular Weight: 375.64 g/mol

Description

3-[3-(4-bromo-2-chlorophenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione, commonly known as BCI, is a chemical compound that has been extensively studied for its potential use in scientific research. BCI is a potent and selective inhibitor of protein kinase C (PKC), an enzyme that plays a critical role in a wide range of cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

BCI exerts its inhibitory effect on 3-[3-(4-bromo-2-chlorophenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione by binding to the catalytic domain of the enzyme, thereby preventing its activation. This compound is a critical regulator of several cellular processes, including cell growth, differentiation, and apoptosis. The inhibition of this compound by BCI has been shown to have a wide range of effects on cellular processes, including the induction of apoptosis, the inhibition of cell growth, and the modulation of signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of BCI have been extensively studied. BCI has been shown to induce apoptosis in a wide range of cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. BCI has been shown to modulate the activity of several signal transduction pathways, including the MAPK/ERK and PI3K/AKT pathways. BCI has also been shown to regulate the expression of several genes involved in cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

BCI has several advantages for use in lab experiments. It is a potent and selective inhibitor of 3-[3-(4-bromo-2-chlorophenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione, which makes it a valuable tool for studying the role of this compound in various cellular processes. BCI is also relatively easy to synthesize and has a high purity, which makes it suitable for use in biochemical and pharmacological assays. However, there are also some limitations to the use of BCI in lab experiments. BCI has a relatively short half-life in vivo, which limits its use in animal studies. BCI is also a highly reactive compound, which makes it difficult to work with in some experimental settings.

Future Directions

There are several future directions for research on BCI. One area of research is the development of more potent and selective inhibitors of 3-[3-(4-bromo-2-chlorophenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione. Another area of research is the development of new therapeutic agents based on the structure of BCI. BCI has also been shown to have potential applications in the treatment of cancer and other diseases. Further research is needed to fully understand the mechanisms of action of BCI and its potential therapeutic applications.

Scientific Research Applications

BCI has been extensively studied for its potential use in scientific research. It has been shown to be a potent and selective inhibitor of 3-[3-(4-bromo-2-chlorophenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione, which makes it a valuable tool for studying the role of this compound in various cellular processes. BCI has been used to study the effects of this compound inhibition on cell growth, differentiation, and apoptosis. It has also been used to study the role of this compound in signal transduction pathways and the regulation of gene expression.